Cas no 6408-31-7 (Acid Red 183)

• Product Name: Acid Red 183
• CAS No: 6408-31-7
• MF: C₁₆H₁₁ClN₄Na₂O₈S₂
• MW: 532.843081712723
• CID: 46744
• PubChem ID: 24852024
• Update Time: 2025-10-31

Acid Red 183 Chemical and Physical Properties

Names and Identifiers

• Acid Red 183
• Disodium 5-chloro-3-[[4,5-dihydro-3-methyl-5-oxo-1-(3-sulphophenyl)-1H-pyrazol-4-yl]azo]-2-hydroxybenzene-1-sulphonate
• ACID RED-144
• AcidRed183,pure25GR
• Chromate,[5-chloro-3-[[4,5-dihydro-3-methyl-5-oxo-1-(3-sulfophenyl)-1H-pyrazol-4-yl]azo]-2-hydroxybenzenesulfonato(4-)]hydroxy-,disodium
• NEOLAN RED GR
• NEOLAN RED GRE
• Red GRE
• Chromate(2-), [5-chloro-3-[[4,5-dihydro-3-methyl-5-(oxo-.kappa.O)-1-(3-sulfophenyl)-1H-pyrazol-4-yl]azo-.kappa.N1]-2-(hydroxy-.kappa.O)benzenesulfonato(4-)]hydroxy-, disodium, (T-4)-
• 6408-31-7
• AKOS015902469
• C.I. ACID RED 183
• W-110133
• sodium (E)-5-chloro-2-hydroxy-3-((5-hydroxy-3-methyl-1-(3-sulfonatophenyl)-1H-pyrazol-4-yl)diazenyl)benzenesulfonate
• disodium;5-chloro-2-hydroxy-3-[[5-methyl-3-oxo-2-(3-sulfonatophenyl)-1H-pyrazol-4-yl]diazenyl]benzenesulfonate
• C.I.Acid Red 183 (C.I.18800)
• Chromate(2-),[5-chloro-3-[[4,5-dihydro-3-methyl-5-(oxo-kO)-1-(3-sulfophenyl)-1H-pyrazol-4-yl]azo-kN1]-2-(hydroxy-kO)benzenesulfonato(4-)]hydroxy-,disodium, (T-4)-

• Inchi： 1S/C16H13ClN4O8S2.2Na/c1-8-14(19-18-12-5-9(17)6-13(15(12)22)31(27,28)29)16(23)21(20-8)10-3-2-4-11(7-10)30(24,25)26;;/h2-7,20,22H,1H3,(H,24,25,26)(H,27,28,29);;/q;2*+1/p-2/b19-18+;;
• InChI Key： ISHFJEIJJFNXML-BUFQOAPZSA-L
• SMILES： ClC1=CC(=C(C(=C1)/N=N/C1C(N(C2C=CC=C(C=2)S(=O)(=O)[O-])NC=1C)=O)O)S(=O)(=O)[O-].[Na+].[Na+]

Computed Properties

• Exact Mass: 531.95000
• Monoisotopic Mass: 531.95
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 35
• Rotatable Bond Count: 5
• Complexity: 1130
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 205A^2

Experimental Properties

• PSA: 214.16000
• LogP: 4.63050

Acid Red 183 Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S24/25
• Safety Term：S24/25

Additional information on Acid Red 183

Acid Red 183: Chemical Profile and Recent Applications in Biomedical Research

Acid Red 183, a compound with the CAS number 6408-31-7, is a widely recognized dye with significant applications in various scientific fields. This synthetic azo dye, characterized by its vibrant red color, has garnered considerable attention due to its versatile properties and potential uses in biomedical research. The compound's molecular structure and chemical stability make it an invaluable tool in laboratory settings, particularly in staining and imaging techniques.

The chemical composition of Acid Red 183 is based on a nitrobenzene derivative, which contributes to its strong chromophoric properties. The presence of multiple azo (-N=N-) groups enhances its solubility in polar solvents, making it highly effective for aqueous-based applications. These characteristics have positioned Acid Red 183 as a preferred choice for researchers studying cellular processes, tissue differentiation, and molecular interactions.

In recent years, the use of Acid Red 183 has expanded into the realm of bioimaging and fluorescence microscopy. Its ability to bind to specific biological molecules allows researchers to visualize cellular structures with high precision. For instance, studies have demonstrated its utility in tracking the movement of proteins within cells, providing insights into protein dynamics and function. This application has been particularly valuable in understanding the mechanisms of diseases such as cancer and neurodegenerative disorders.

Moreover, Acid Red 183 has found applications in the field of drug delivery systems. Researchers have leveraged its properties to develop targeted drug formulations that can selectively accumulate in tumor cells. By conjugating Acid Red 183 with therapeutic agents, scientists have been able to enhance the efficacy of treatments while minimizing side effects. Preliminary clinical trials have shown promising results, indicating the potential of this approach in oncology and other therapeutic areas.

The compound's stability under various environmental conditions has also made it suitable for industrial applications. In addition to its role in biomedical research, Acid Red 183 is used as a dyeing agent in textiles and as a pH indicator in chemical analyses. Its robustness ensures consistent performance across different applications, making it a reliable choice for both laboratory and industrial use.

Recent advancements in synthetic chemistry have led to modifications of the Acid Red 183 molecule, enhancing its biocompatibility and functional properties. Researchers have developed derivatives that exhibit improved water solubility and reduced toxicity, expanding their range of applications in biological systems. These modifications have opened new avenues for exploring the compound's potential in regenerative medicine and tissue engineering.

The interdisciplinary nature of Acid Red 183 research highlights its significance across multiple scientific domains. Collaborative efforts between chemists, biologists, and medical researchers continue to uncover novel uses for this compound. As technology advances, it is anticipated that Acid Red 183 will play an even more pivotal role in shaping future discoveries and innovations.